2,6-dichloro-N-[1-(1,3-dimethyl-1H-pyrazol-4-yl)ethyl]pyridine-3-carboxamide

• IUPAC Name: 2,6-dichloro-N-[1-(1,3-dimethylpyrazol-4-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C13H14Cl2N4O/c1-7(10-6-19(3)18-8(10)2)16-13(20)9-4-5-11(14)17-12(9)15/h4-7H,1-3H3,(H,16,20)
• InChI Key: GNYWOAILIZAVSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C(C)NC(=O)C2=C(N=C(C=C2)Cl)Cl)C
• Molecular Formula: C13H14Cl2N4O
• Molecular Weight: 313.18 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyridine and pyrazole rings, followed by the introduction of the chlorine atoms and the carboxamide group. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the pyridine and pyrazole rings would likely result in these rings being planar. The chlorine atoms and the carboxamide group would add to the complexity of the molecule’s structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The pyridine and pyrazole rings might undergo electrophilic substitution reactions, while the chlorine atoms could be replaced in nucleophilic substitution reactions. The carboxamide group could participate in a variety of reactions, including hydrolysis and condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrogen atoms and the chlorine atoms might make the compound relatively polar, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it were a drug, for example, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound could include further studies to determine its properties and potential applications. This could involve testing its biological activity, studying its reactivity under different conditions, or investigating new methods for its synthesis.